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Compound of Interest

Compound Name: 4-Chlorophenylacetic acid

Cat. No.: B131930

An In-depth Technical Guide to 4-Chlorophenylacetic Acid: Chemical Properties, Structure,
and Applications

Introduction

4-Chlorophenylacetic acid (4-CPA), a halogenated derivative of phenylacetic acid, is a
molecule of significant interest in pharmaceutical and agrochemical research. It serves as a
versatile intermediate in the synthesis of various bioactive molecules, including non-steroidal
anti-inflammatory drugs (NSAIDs).[1] Notably, it has been investigated for its potential
anticancer properties, particularly in the context of hormone-sensitive cancers.[2][3] This
technical guide provides a comprehensive overview of its chemical structure, physicochemical
properties, relevant experimental protocols, and its role as a modulator of biological pathways
for researchers, scientists, and drug development professionals.

Chemical Structure and Identification

4-Chlorophenylacetic acid is a monocarboxylic acid where an acetic acid molecule is
substituted with a 4-chlorophenyl group on one of the methyl hydrogens.[4] This structure
imparts specific reactivity and biological activity to the molecule.

Structural Identifiers:

o [UPAC Name: 2-(4-chlorophenyl)acetic acid[4]
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CAS Number: 1878-66-6[2][4]

SMILES:OC(=0)Cclccc(Cl)ccl[5]

INChIKey:CDPKJZJVTHSESZ-UHFFFAOYSA-N[5][6]

Physicochemical Properties

INChl:InChl=1S/C8H7CI02/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)[6]

The quantitative physicochemical properties of 4-Chlorophenylacetic acid are summarized in

the table below. These properties are crucial for its handling, formulation, and application in

various experimental settings.

Property Value Reference(s)

Molecular Formula CsH7CIO2 [L1141071

Molecular Weight 170.59 g/mol [11[4117]
White to off-white crystalline

Appearance [11[2]
powder

Melting Point 102 - 107 °C [21[51[71[8]

Boiling Point 241.44 °C (estimate) [7]

pKa (at 25°C) 4.19 [319]

- Soluble in ethanol (100
Solubility [3][10]

mg/mL) and DMSO.

Biological Activity and Signaling Pathways

4-Chlorophenylacetic acid has been identified as a compound with potent biological effects,

most notably as an antitumor agent.[2] Its primary mechanism of action is often cited as the

inhibition of aromatase and antagonism of estrogen signaling, which is a critical pathway in the

proliferation of estrogen-sensitive breast cancers.[5][10]

Aromatase Inhibition Pathway
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Aromatase (cytochrome P450 19A1) is the key enzyme responsible for the final step of
estrogen biosynthesis, converting androgens (e.g., testosterone and androstenedione) into
estrogens (e.g., estradiol and estrone).[4][11] In estrogen receptor-positive (ER+) breast
cancers, estrogen binds to the estrogen receptor, promoting tumor cell proliferation.[7]
Aromatase inhibitors block this estrogen production, thereby depriving cancer cells of their
primary growth signal, which can lead to cell cycle arrest and apoptosis.[2][10]

It is important to note that while 4-CPA is commercially described as a potent aromatase
inhibitor, one in vivo study using MMTV-aromatase transgenic mice found that 4-CPA inhibited
estrogen-responsive tumor formation without altering aromatase levels or activity, suggesting
that its anticancer effects may proceed through alternative mechanisms in certain contexts.[1]
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Prepare 30-70% H2SOa
solution in reactor

Slowly add p-Chlorobenzyl
Cyanide at 90-150 °C

Heat and reflux mixture
until nitrile content < 1-5%

'

[Remove residual nitrile and]
i

impurities via steam stripping

'

Cool reaction mixture
to 20-40 °C to precipitate crystals

Filter the crude product and
wash with water (1-3 times)

Dry the purified product
under vacuum

Obtain final product:
4-Chlorophenylacetic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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